Cas no 14008-44-7 (Metopimazine)
Metopimazine Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxamide,1-[3-[2-(methylsulfonyl)-10H-phenothiazin-10-yl]propyl]-
- 1-[3-(2-methylsulfonylphenothiazin-10-yl)propyl]piperidine-4-carboxamide
- Metopimazine
- Metopimazine-D6
- 1-(3-(2-(methylsulfonyl)-10-phenothiazinyl)propyl)piperidine-4-carboxamide
- EINECS 237-818-4
- EXP 999
- Methopimazin
- Metopimazina [INN-Spanish]
- Metopimazinum [INN-Latin]
- Nortrip
- RP 9965
- Vogalene
- 2-Methylsulfonyl-10-[3-(4-carbamoylpiperidino)propyl]phenothiazine
- RP-9965
- 9965 RP
- 1-[3-[2-[Methylsulfonyl] phenothiazin-10-yl] propyl] isonipecotamide
- 1-[3-(2-Methylsulfonyl-10H-phenothiazin-10-yl)propyl]-4-piperidinecarboxamide
- 1-[3-[2-(Methylsulfonyl)-10H-phenothiazin-10-yl]propyl]piperidin-4-carboxaMide
- 1-[3-[2-(Methylsulfonyl)-10H-phenothiazin-10-yl]propyl]-4-piperidinecarboxamide
- GTPL11140
- BRN 4278585
- BDBM82383
- CHEMBL398615
- 238S75V9AV
- NSC_26388
- Q194682
- METOPIMAZINE [USAN]
- BDBM179867
- 1-[3-[2-(Methylsulfonyl)phenothiazin-10-yl]propyl]isonipecotamide
- AKOS005065914
- 14008-44-7
- Metopimazinum
- 1-(3-(2-(Methylsulfonyl)phenothiazin-10-yl)propyl)isonipecotamide
- 4-Piperidinecarboxamide, 1-[3-[2-(methylsulfonyl)-10H-phenothiazin-10-yl]propyl]-
- US9132134, Metopimazine (NG101)
- BCP9000921
- 4-Piperidinecarboxamide, 1-(3-(2-(methanesulfonyl)phenothiazin-10-yl)propyl)-
- METOPIMAZINE [WHO-DD]
- CHEBI:135726
- SCHEMBL49905
- CAS_26388
- 1-(3-(2-(Methylsulfonyl)-10H-phenothiazin-10-yl)propyl)-4-piperidinecarboxamide
- EXP-999
- 1-(3-(2-(Methylsulfonyl)phenothiazin-10-yl)propyl)-4-piperidinecarboxamide
- FT-0672380
- Phenothiazine, 10-(3-(4'-carbamoylpiperidino)propyl)-2-methylsulfonyl-
- NG-101
- DTXSID80161224
- DB13591
- CS-0065952
- 1-(3-[2-(Methylsulfonyl)-10H-phenothiazin-10-yl]propyl)-4-piperidinecarboxamide #
- NS00009519
- Metopimazine [USAN:INN:BAN]
- 2-Methylsulfonyl-10-(3-(4-carbamoylpiperidino)propyl)phenothiazine
- FT-0672379
- Metopimazine (USAN/INN)
- Metopimazina
- METOPIMAZINE [MI]
- BQDBKDMTIJBJLA-UHFFFAOYSA-N
- 4-Piperidinecarboxamide, 1-(3-(2-(methylsulfonyl)-10H-phenothiazin-10-yl)propyl)-
- METOPIMAZINE [MART.]
- HY-116578
- D05010
- J-007351
- UNII-238S75V9AV
- 10-(3-(4-Carbamoylpiperidine)propyl)-2-(methanesulfonyl)phenothiazine
- 1-(3-(2-(methylsulfonyl)-10h-phenothiazin-10-yl)propyl)piperidin-4-carboxamide
- ISONIPECOTAMIDE, 1-(3-(2-(METHYLSULFONYL)PHENOTHIAZIN-10-YL)PROPYL)-
- METOPIMAZINE [INN]
- DA-55438
-
- Inchi: 1S/C22H27N3O3S2/c1-30(27,28)17-7-8-21-19(15-17)25(18-5-2-3-6-20(18)29-21)12-4-11-24-13-9-16(10-14-24)22(23)26/h2-3,5-8,15-16H,4,9-14H2,1H3,(H2,23,26)
- InChI Key: BQDBKDMTIJBJLA-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=C(C=CC1=2)S(C)(=O)=O)CCCN1CCC(C(N)=O)CC1
Computed Properties
- Exact Mass: 445.14900
- Monoisotopic Mass: 445.149383
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 117
Experimental Properties
- Color/Form: Not available
- Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 170.5 ºC
- Boiling Point: 721.2°Cat760mmHg
- Flash Point: 390°C
- Refractive Index: 1.6320 (estimate)
- Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
- PSA: 117.39000
- LogP: 5.06420
- Vapor Pressure: 0.0±2.3 mmHg at 25°C
Metopimazine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Toxicity:LD50 in male rats (mg/kg): 976 orally, 1080 s.c. (Goldenthal)
- Storage Condition:Refrigerator
Metopimazine Customs Data
- HS CODE:2934300000
- Customs Data:
China Customs Code:
2934300000Overview:
2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Metopimazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M338760-5mg |
Metopimazine |
14008-44-7 | 5mg |
$ 265.00 | 2023-09-07 | ||
| TRC | M338760-50mg |
Metopimazine |
14008-44-7 | 50mg |
$ 2036.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211901-5 mg |
Metopimazine, |
14008-44-7 | 5mg |
¥3,234.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211901-5mg |
Metopimazine, |
14008-44-7 | 5mg |
¥3234.00 | 2023-09-05 | ||
| MedChemExpress | HY-116578-10mM*1 mL in DMSO |
Metopimazine |
14008-44-7 | 98.03% | 10mM*1 mL in DMSO |
¥2860 | 2024-07-21 | |
| MedChemExpress | HY-116578-5mg |
Metopimazine |
14008-44-7 | 98.03% | 5mg |
¥2600 | 2024-07-21 | |
| MedChemExpress | HY-116578-10mg |
Metopimazine |
14008-44-7 | 98.03% | 10mg |
¥3800 | 2024-07-21 | |
| MedChemExpress | HY-116578-25mg |
Metopimazine |
14008-44-7 | 98.03% | 25mg |
¥8000 | 2024-07-21 | |
| MedChemExpress | HY-116578-50mg |
Metopimazine |
14008-44-7 | 98.03% | 50mg |
¥12800 | 2023-08-31 | |
| 1PlusChem | 1P001CHO-5mg |
4-Piperidinecarboxamide, 1-[3-[2-(methylsulfonyl)-10H-phenothiazin-10-yl]propyl]- |
14008-44-7 | 98% | 5mg |
$324.00 | 2024-06-21 |
Metopimazine Suppliers
Metopimazine Related Literature
-
A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
Additional information on Metopimazine
Metopimazine: A Comprehensive Overview
Metopimazine, with the CAS number 14008-44-7, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings and provides an in-depth analysis of its characteristics, uses, and future prospects.
The chemical structure of Metopimazine is characterized by its complex arrangement of functional groups, which contribute to its versatile reactivity. Recent studies have highlighted its ability to act as a versatile intermediate in organic synthesis, making it a valuable tool in the development of novel compounds. Researchers have explored its role in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.
One of the most promising applications of Metopimazine lies in its potential as a neuroprotective agent. Recent clinical trials have demonstrated its ability to mitigate oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings have been supported by extensive preclinical studies, which highlight its efficacy in reducing neuronal damage and improving cognitive function.
In addition to its neuroprotective properties, Metopimazine has also shown promise in the field of oncology. Studies have revealed its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. This has led to ongoing research into its potential use as a chemotherapeutic agent, particularly in combination with other drugs to enhance efficacy and reduce side effects.
The synthesis of Metopimazine involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize this process, leading to higher yields and improved purity. These developments have made it more accessible for large-scale production, paving the way for its widespread use in various industries.
From an environmental perspective, the biodegradability and toxicity of Metopimazine have been thoroughly investigated. Studies indicate that it is relatively non-toxic to aquatic organisms under normal usage conditions, making it a safer alternative to some traditional chemicals. However, further research is needed to fully understand its long-term environmental impact and ensure sustainable practices.
In conclusion, Metopimazine, with CAS number 14008-44-7, represents a significant advancement in chemical science with diverse applications across multiple fields. Its potential as a neuroprotective agent and chemotherapeutic drug positions it as a promising candidate for future therapeutic interventions. As research continues to uncover new insights into its properties and mechanisms, the full extent of its benefits may soon be realized.
14008-44-7 (Metopimazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)